Cas no 1805253-33-1 (Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate
• CAS No: 1805253-33-1
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4890047
• Update Time: 2025-06-09

Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)3-2-4(6(9)10)11-7(13)5(3)12(15)16/h2,6H,1H3,(H,11,13)
• InChI Key： DTSVGGUWZZAVMV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate

Comprehensive Overview of Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1805253-33-1)

Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1805253-33-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as difluoromethyl, hydroxy, and nitro, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a methyl ester moiety, enhances its reactivity and applicability in various chemical transformations.

The growing interest in Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a precursor for biologically active molecules, including heterocyclic compounds with antimicrobial or anti-inflammatory properties. In agrochemistry, its derivatives are being explored for their efficacy in pest control, aligning with the global demand for sustainable and eco-friendly solutions.

One of the most searched questions related to this compound is: "What are the synthetic routes for Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate?" The synthesis typically involves multi-step reactions, starting with the nitration of a pyridine derivative, followed by functional group modifications to introduce the difluoromethyl and ester groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate. Studies suggest that the nitro and hydroxy groups play a critical role in binding to biological targets, making this compound a valuable scaffold for designing new therapeutics. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently used to predict its interactions with enzymes or receptors.

From an industrial perspective, the scalability of producing Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate is a key concern. Manufacturers are optimizing processes to reduce waste and energy consumption, addressing the broader trend toward green chemistry. Innovations like flow chemistry and biocatalysis are being explored to meet these goals, reflecting the compound's alignment with modern sustainable practices.

In summary, Methyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1805253-33-1) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, agrochemical innovation, and green synthesis ensures its continued prominence in scientific and industrial discussions. As research progresses, this compound is poised to contribute significantly to advancements in chemistry and related fields.